Cas no 953749-60-5 (N1,N1-Dimethyl-1-(5-methyl-2-furyl)-1,2-ethanediamine)

• Product Name: N1,N1-Dimethyl-1-(5-methyl-2-furyl)-1,2-ethanediamine
• CAS No: 953749-60-5
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• MDL: MFCD09728261
• CID: 1071913
• PubChem ID: 16781562
• Update Time: 2025-11-01

N1,N1-Dimethyl-1-(5-methyl-2-furyl)-1,2-ethanediamine Chemical and Physical Properties

Names and Identifiers

• N1,N1-Dimethyl-1-(5-methylfuran-2-yl)ethane-1,2-diamine
• N,N-dimethyl-1-(5-methylfuran-2-yl)ethane-1,2-diamine
• N-[2-Amino-1-(5-methyl-2-furyl)ethyl]-N,N-dimethylamine
• N~1~,N~1~-dimethyl-1-(5-methyl-2-furyl)-1,2-ethanediamine(SALTDATA: FREE)
• MFCD09728261
• CS-0330035
• AKOS016345374
• N1,N1-Dimethyl-1-(5-methyl-2-furyl)-1,2-ethanediamine
• TITANIUMMONOXIDE
• 953749-60-5
• AKOS000137490
• SB61325
• N~1~,N~1~-dimethyl-1-(5-methyl-2-furyl)ethane-1,2-diamine
• DTXSID10588400
• N~1~,N~1~-dimethyl-1-(5-methyl-2-furyl)-1,2-ethanediamine
• FT-0678991
• N~1~,N~1~-dimethyl-1-(5-methylfuran-2-yl)ethane-1,2-diamine
• [2-amino-1-(5-methylfuran-2-yl)ethyl]dimethylamine
• LS-01598
• STK503079
• ALBB-004294

• MDL： MFCD09728261
• Inchi： 1S/C9H16N2O/c1-7-4-5-9(12-7)8(6-10)11(2)3/h4-5,8H,6,10H2,1-3H3
• InChI Key： KELHQGOVULCJSG-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1C(CN)N(C)C

Computed Properties

• Exact Mass: 168.12600
• Monoisotopic Mass: 168.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 42.40000
• LogP: 1.84970

N1,N1-Dimethyl-1-(5-methyl-2-furyl)-1,2-ethanediamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N1,N1-Dimethyl-1-(5-methyl-2-furyl)-1,2-ethanediamine

Recent Advances in the Study of N1,N1-Dimethyl-1-(5-methyl-2-furyl)-1,2-ethanediamine (CAS: 953749-60-5)

N1,N1-Dimethyl-1-(5-methyl-2-furyl)-1,2-ethanediamine (CAS: 953749-60-5) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug discovery, particularly as a building block for novel pharmacophores. This research brief synthesizes the latest findings on its synthesis, biological activity, and therapeutic potential, providing a comprehensive overview for professionals in the field.

The compound's unique structural features, including the furan ring and dimethylaminoethyl moiety, make it a versatile intermediate for the development of bioactive molecules. Recent publications highlight its role in the synthesis of ligands targeting G protein-coupled receptors (GPCRs) and enzymes involved in neurodegenerative diseases. Computational studies have also predicted favorable pharmacokinetic properties, suggesting its suitability for further drug development.

One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's efficacy as a precursor for inhibitors of monoamine oxidases (MAOs), enzymes implicated in depression and Parkinson's disease. The research team employed a combination of molecular docking and in vitro assays to validate its binding affinity and selectivity, paving the way for future preclinical studies.

In addition to its pharmacological potential, advancements in synthetic methodologies have been reported. A recent paper in Organic Letters (2024) described an optimized route for the large-scale production of N1,N1-Dimethyl-1-(5-methyl-2-furyl)-1,2-ethanediamine, achieving higher yields and purity through catalytic hydrogenation. This development addresses previous challenges in scalability, making the compound more accessible for industrial applications.

Ongoing research is also investigating the compound's role in targeted drug delivery systems. Preliminary data from a 2024 study in Biomaterials Science suggest that its structural motifs can be functionalized to enhance cellular uptake and tissue specificity, particularly in cancer therapeutics. These findings underscore the compound's versatility and potential to bridge gaps in current treatment modalities.

In conclusion, N1,N1-Dimethyl-1-(5-methyl-2-furyl)-1,2-ethanediamine (CAS: 953749-60-5) represents a promising candidate for multifunctional drug development. Its recent applications in MAO inhibition, scalable synthesis, and drug delivery systems highlight its growing importance in chemical biology. Future research directions may include in vivo efficacy studies and the exploration of its derivatives for broader therapeutic indications.